Cas no 471262-34-7 (5-benzyl-2-phenyl-3-(thiophen-2-yl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione)

• Product Name: 5-benzyl-2-phenyl-3-(thiophen-2-yl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione
• CAS No: 471262-34-7
• MF: C₂₂H₁₈N₂O₃S
• MW: 390.454924106598
• CID: 5853750
• PubChem ID: 2870373
• Update Time: 2025-05-21

5-benzyl-2-phenyl-3-(thiophen-2-yl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione Chemical and Physical Properties

Names and Identifiers

• AKOS016317487
• 5-benzyl-2-phenyl-3-(thiophen-2-yl)dihydro-2H-pyrrolo[3,4-d]isoxazole-4,6(5H,6aH)-dione
• Oprea1_436165
• AKOS000569241
• Oprea1_044900
• 5-benzyl-2-phenyl-3-thiophen-2-yl-3a,6a-dihydro-3H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione
• 5-benzyl-2-phenyl-3-(thiophen-2-yl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione
• 471262-34-7
• AB00097806-01
• F1065-0282
• Z56843011

• Inchi： 1S/C22H18N2O3S/c25-21-18-19(17-12-7-13-28-17)24(16-10-5-2-6-11-16)27-20(18)22(26)23(21)14-15-8-3-1-4-9-15/h1-13,18-20H,14H2
• InChI Key： XPZOBDOJUUSDIU-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C2C(N(CC3C=CC=CC=3)C(C2ON1C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 390.10381361g/mol
• Monoisotopic Mass: 390.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 78.1Ų

Additional information on 5-benzyl-2-phenyl-3-(thiophen-2-yl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione

Comprehensive Analysis of 5-Benzyl-2-Phenyl-3-(Thiophen-2-yl)-Hexahydro-2H-Pyrrolo[3,4-d][1,2]Oxazole-4,6-Dione (CAS No. 471262-34-7)

The compound 5-benzyl-2-phenyl-3-(thiophen-2-yl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione (CAS No. 471262-34-7) is a highly specialized heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. Its unique structural features, including a fused pyrrolo[3,4-d][1,2]oxazole core and multiple aromatic substituents, make it a valuable scaffold for drug discovery and material science applications. Researchers are particularly interested in its potential as a pharmacophore due to its ability to interact with biological targets through hydrogen bonding and π-π stacking interactions.

In recent years, the demand for novel heterocyclic compounds like 5-benzyl-2-phenyl-3-(thiophen-2-yl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione has surged, driven by advancements in high-throughput screening and computational chemistry. This compound's CAS No. 471262-34-7 is frequently searched in academic databases and patent literature, reflecting its relevance in cutting-edge research. Its thiophene and benzyl moieties are particularly noteworthy, as they are often associated with enhanced bioavailability and metabolic stability in drug candidates.

One of the most pressing questions in the scientific community is how 5-benzyl-2-phenyl-3-(thiophen-2-yl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione can be optimized for specific therapeutic applications. Recent studies have explored its potential as a kinase inhibitor or GPCR modulator, leveraging its rigid framework to achieve selective binding. Additionally, its hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole core has been investigated for its role in improving drug-like properties, such as solubility and permeability.

The synthesis of CAS No. 471262-34-7 typically involves multi-step reactions, including cycloaddition and N-alkylation strategies, to construct the intricate pyrrolo[3,4-d][1,2]oxazole ring system. Researchers are also exploring greener synthetic routes, such as catalysis and microwave-assisted synthesis, to improve yields and reduce environmental impact. These innovations align with the growing emphasis on sustainable chemistry in the pharmaceutical industry.

Beyond its pharmaceutical potential, 5-benzyl-2-phenyl-3-(thiophen-2-yl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione has applications in material science. Its conjugated system and electron-rich thiophene unit make it a candidate for organic electronics, such as OLEDs and photovoltaic devices. This dual utility underscores the compound's versatility and broad appeal across interdisciplinary research.

In conclusion, 5-benzyl-2-phenyl-3-(thiophen-2-yl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione (CAS No. 471262-34-7) represents a compelling case study in the convergence of medicinal chemistry, organic synthesis, and materials engineering. Its continued exploration promises to yield breakthroughs in both therapeutic and technological domains, addressing some of the most pressing challenges in modern science.